BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Molecular Weight of Deuterated
TBEP: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tris(2-butyloxyethyl)phosphate-
dz27z

cat. No.: B12375665

Compound Name:

For researchers and professionals in drug development and other scientific fields utilizing
isotopic labeling, understanding the precise molecular weight of deuterated compounds is
paramount. This guide provides a focused examination of the molecular weight of deuterated
Tris(2-butoxyethyl) phosphate (TBEP), a compound relevant in various industrial and research
applications.

Understanding the Base Compound: TBEP

Tris(2-butoxyethyl) phosphate, commonly known as TBEP, is an organophosphate compound
with the chemical formula C18H3907P.[1][2] Its standard molecular weight is approximately
398.47 g/mol .[3][4] This value is the sum of the atomic weights of all atoms in the molecule: 18
carbon atoms, 39 hydrogen atoms, 7 oxygen atoms, and one phosphorus atom.

The Impact of Deuteration on Molecular Weight

Deuteration is the process of replacing hydrogen atoms (*H) with their heavier isotope,
deuterium (3H or D). Deuterium has an atomic weight of approximately 2.014 g/mol , in contrast
to hydrogen's atomic weight of about 1.008 g/mol .[5][6][7] This substantial difference in mass
significantly increases the overall molecular weight of the deuterated compound.

Calculating the Molecular Weight of Fully
Deuterated TBEP
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To determine the molecular weight of fully deuterated TBEP (TBEP-d39), where all 39
hydrogen atoms are replaced by deuterium atoms, the following calculation is performed:

Calculate the mass of hydrogen in standard TBEP: 39 (number of H atoms) x 1.008 g/mol
(atomic weight of H) = 39.312 g/mol

e Calculate the mass of deuterium in TBEP-d39: 39 (number of D atoms) x 2.014 g/mol
(atomic weight of D) = 78.546 g/mol

e Calculate the molecular weight of the non-hydrogen portion of TBEP: 398.47 g/mol
(molecular weight of TBEP) - 39.312 g/mol (mass of H) = 359.158 g/mol

» Calculate the final molecular weight of TBEP-d39: 359.158 g/mol (non-hydrogen portion) +
78.546 g/mol (mass of D) = 437.704 g/mol

Summary of Molecular Weights

Number of .
. . Molecular Weight (
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Standard TBEP C18H3907P 39 (H) ~398.47[3][4]
Fully Deuterated

C18D3907P 39 (D) ~437.704

TBEP (TBEP-d39)

Logical Relationship of Deuteration

The process of calculating the molecular weight of a deuterated compound follows a clear
logical progression. This can be visualized as follows:
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Caption: Calculation workflow for the molecular weight of deuterated TBEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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